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Compound of Interest

Compound Name: 1-Methyl-2-propylcyclohexane

Cat. No.: B1617565 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Methyl-2-propylcyclohexane. It is designed for researchers,

scientists, and drug development professionals to ensure the safe and compliant use of this

chemical.

Chemical and Physical Properties
Property Value

Molecular Formula C₁₀H₂₀

Molecular Weight 140.27 g/mol [1]

Boiling Point 174°C at 760 mmHg

Flash Point 47.7°C

Density 0.777 g/cm³

Hazard Identification and GHS Classification
1-Methyl-2-propylcyclohexane is a flammable liquid and vapor that poses several health

hazards.[1] It is crucial to understand these risks before handling the substance.
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Hazard Class GHS Hazard Statement

Flammable liquids H226: Flammable liquid and vapor[1]

Aspiration hazard
H304: May be fatal if swallowed and enters

airways[1]

Skin corrosion/irritation H315: Causes skin irritation[1]

Serious eye damage/eye irritation H319: Causes serious eye irritation[1]

Specific target organ toxicity, single exposure H335: May cause respiratory irritation[1]

Hazardous to the aquatic environment, long-

term hazard

H412: Harmful to aquatic life with long lasting

effects[1]

Signal Word: Danger[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to ensure personnel safety. The following table

summarizes the recommended PPE for various laboratory activities involving 1-Methyl-2-
propylcyclohexane.
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Activity Eyes/Face
Hand
Protection

Body
Protection

Respiratory
Protection

Routine

Laboratory Use

(small quantities)

Chemical splash

goggles.

Nitrile or

neoprene gloves.

Change gloves

immediately

upon contact.

Flame-resistant

lab coat, closed-

toe shoes, long

pants.

Work in a

certified chemical

fume hood.

Weighing and

Transferring

Chemical splash

goggles and a

face shield.

Chemical-

resistant gloves

(e.g., nitrile,

neoprene).

Flame-resistant

lab coat over a

chemical-

resistant apron,

closed-toe

shoes, long

pants.

Work in a

certified chemical

fume hood.

Large-Scale

Operations (>1L)

Chemical splash

goggles and a

face shield.

Heavy-duty

chemical-

resistant gloves.

Chemical-

resistant suit,

boots, and

gloves.

A NIOSH-

approved

respirator with an

organic vapor

cartridge may be

required

depending on the

scale and

ventilation.

Spill Cleanup

Chemical splash

goggles and a

face shield.

Chemical-

resistant gloves.

Chemical-

resistant

coveralls and

boots.

A NIOSH-

approved

respirator with an

organic vapor

cartridge is

recommended.

Operational Plan: Step-by-Step Handling Procedures
A systematic approach to handling 1-Methyl-2-propylcyclohexane is crucial to minimize risks.

1. Pre-Handling Preparations:
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Verify that the Safety Data Sheet (SDS) for a similar chemical (e.g., Methylcyclohexane) is

readily available.

Ensure an emergency eyewash station and safety shower are accessible and unobstructed.

Confirm that a spill kit appropriate for flammable liquids is available.

Verify that all containers are properly labeled.

2. Engineering Controls:

All work with 1-Methyl-2-propylcyclohexane must be conducted in a certified chemical

fume hood to minimize the inhalation of vapors.

Ensure proper grounding and bonding of containers and equipment to prevent static

discharge, which can ignite flammable vapors.

3. Handling the Chemical:

Keep the container tightly closed when not in use.

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

Store in a designated flammable liquids storage cabinet.

Segregate from incompatible materials such as oxidizing agents.

Avoid breathing mist or vapor.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

4. In Case of a Spill:

Evacuate the area and alert others.

If safe to do so, turn off any ignition sources.
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Contain the spill using a spill kit with absorbent materials for flammable liquids.

Ventilate the area.

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

Disposal Plan
Proper disposal of 1-Methyl-2-propylcyclohexane and its contaminated waste is essential to

protect human health and the environment.

1. Waste Collection:

Collect all waste containing 1-Methyl-2-propylcyclohexane in a designated, properly

labeled, and sealed container.

The container must be compatible with flammable organic liquids.

Do not mix with incompatible waste streams, such as oxidizers.

2. Waste Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure area, away

from ignition sources.

Follow all institutional and local regulations for hazardous waste storage.

3. Waste Disposal:

Dispose of the hazardous waste through your institution's Environmental Health and Safety

(EHS) office or a certified hazardous waste disposal contractor.

Never dispose of 1-Methyl-2-propylcyclohexane down the drain or in the regular trash.

Empty containers should be managed as hazardous waste unless they have been triple-

rinsed with a suitable solvent, and the rinsate is collected as hazardous waste.

Visualizing the Handling Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1617565?utm_src=pdf-body
https://www.benchchem.com/product/b1617565?utm_src=pdf-body
https://www.benchchem.com/product/b1617565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the logical workflow for safely handling 1-Methyl-2-
propylcyclohexane in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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